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Compound of Interest

Compound Name: Oleyltrimethylammonium chloride

Cat. No.: B076510

For Researchers, Scientists, and Drug Development
Professionals

Introduction: Oleyltrimethylammonium chloride is a quaternary ammonium salt that functions
as a cationic surfactant. Its amphiphilic nature, characterized by a long oleyl (C18) hydrocarbon
tail and a hydrophilic quaternary ammonium headgroup, makes it a compound of significant
interest in various scientific and industrial applications, including as a disinfectant, in the
formulation of personal care products, and notably in drug delivery systems as a component of
liposomes and other nanoparticle-based carriers. This technical guide provides a
comprehensive overview of its core physical properties, the experimental methods used to
determine them, and its functional role in macromolecular assemblies.

Core Physical and Chemical Properties

The fundamental physical and chemical characteristics of Oleyltrimethylammonium chloride
are summarized below. This data is essential for its application in formulation development and

for understanding its behavior in various solvent systems.
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Property Value
trimethyl-[(Z)-octadec-9-enyllazanium
IUPAC Name _
chloride[1]
Trimethyloleylammonium chloride,
Synonyms Oleyltrimonium chloride, Aliquat 21,
NORAMIUM MO 50[1]
CAS Number 10450-69-8
Molecular Formula C21H44CIN[1]

Molecular Weight 346.03 g/mol [1]

Typically a white to off-white crystalline powder
Appearance .

or solid.

] ] 230-232 °C (Note: Quaternary ammonium salts

Melting Point )

may decompose at high temperatures)

- ) Not applicable; decomposes upon strong

Boiling Point )

heating.

Soluble in water and polar organic solvents like
Solubility ethanol. Insoluble in non-polar solvents like

ether.[2][3]

Critical Micelle Concentration (CMC)

The CMC is a critical parameter for surfactants,
representing the concentration at which
molecules self-assemble into micelles. While a
specific, experimentally verified value for
Oleyltrimethylammonium chloride is not readily
available in the cited literature, it is expected to
be in the millimolar (mM) range in aqueous
solutions, similar to other single-chain cationic
surfactants with long alkyl chains like
cetyltrimethylammonium chloride (CTAC).[4][5]
The CMC is influenced by factors such as
temperature, pH, and the presence of

electrolytes.[6]
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*Experimental Protocols for Property Determination

The determination of the physical properties of surfactants like Oleyltrimethylammonium
chloride requires precise experimental techniques. Below are detailed methodologies for key
analytical procedures.

Melting Point Determination using the Capillary Method

The melting point provides an indication of the purity of a crystalline solid.[7][8]

Objective: To determine the temperature range over which the solid-to-liquid phase transition
ocCcCurs.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)[9]

Glass capillary tubes (sealed at one end)[10]

Sample of Oleyltrimethylammonium chloride

Spatula and watch glass
Procedure:

o Sample Preparation: A small amount of dry Oleyltrimethylammonium chloride powder is
placed on a watch glass. The open end of a capillary tube is pressed into the powder to
collect a small sample. The tube is then inverted and tapped gently to pack the powder into
the sealed end, aiming for a sample height of 2-3 mm.[9][10]

o Apparatus Setup: The capillary tube is placed into the heating block of the melting point
apparatus.

e Rapid Determination (Optional): A preliminary rapid heating is performed to get an
approximate melting range.

o Accurate Determination: A fresh sample is prepared. The apparatus is heated to a
temperature approximately 15-20°C below the estimated melting point. The heating rate is
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then reduced to 1-2°C per minute to ensure thermal equilibrium.[11]

o Observation: The sample is observed through the magnifying lens. The temperature at which
the first drop of liquid appears is recorded as the start of the melting range. The temperature
at which the last solid crystal disappears is recorded as the end of the range.[7]

o Purity Assessment: A sharp melting range (e.g., 0.5-1.0°C) is indicative of a pure compound.
Impurities typically cause a depression and broadening of the melting range.[11]

Determination of Critical Micelle Concentration (CMC)

The CMC can be determined by monitoring a physical property of the surfactant solution that
exhibits a sharp change in its concentration dependence at the point of micelle formation.[6]

Objective: To find the concentration at which Oleyltrimethylammonium chloride monomers in
solution begin to form micelles.

Principle: Below the CMC, surfactant molecules accumulate at the air-water interface, causing
a sharp decrease in surface tension. Above the CMC, the interface becomes saturated, and
additional surfactant molecules form micelles in the bulk solution, leading to a much smaller
change in surface tension with increasing concentration.[12]

Apparatus:

Tensiometer (e.g., Du Nouy ring or Wilhelmy plate)

High-precision analytical balance

Volumetric flasks and pipettes

Beaker or sample vessel

Procedure:

e Stock Solution Preparation: A concentrated stock solution of Oleyltrimethylammonium
chloride in deionized water is prepared.
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o Serial Dilutions: A series of solutions with increasing concentrations of the surfactant are
prepared from the stock solution.

e Measurement: For each concentration, the surface tension is measured using the
tensiometer. The ring or plate must be thoroughly cleaned between measurements.

» Data Analysis: A plot of surface tension versus the logarithm of the surfactant concentration
is generated. The plot will show two linear regions with different slopes. The intersection of
these two lines corresponds to the CMC.[12]

Principle: For ionic surfactants like Oleyltrimethylammonium chloride, the conductivity of the
solution changes with concentration. Below the CMC, conductivity increases linearly as more
charge-carrying monomers are added. Above the CMC, the monomers aggregate into micelles.
While the micelles are charged, their mobility is lower than that of the individual ions, and they
bind counter-ions, leading to a decrease in the slope of the conductivity versus concentration
plot.[13]

Apparatus:

o Conductometer with a calibrated probe
¢ Volumetric glassware

o Magnetic stirrer and stir bar
Procedure:

e Solution Preparation: A series of Oleyltrimethylammonium chloride solutions of varying
concentrations are prepared in deionized water.

e Measurement: The conductivity probe is immersed in each solution (maintained at a constant
temperature), and the conductivity is recorded.

» Data Analysis: A graph of specific conductivity versus surfactant concentration is plotted. The
graph will display two linear portions. The concentration at which the slope changes
corresponds to the CMC.[13]
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Visualizations of Molecular Behavior and

Applications
Micelle Formation Workflow

The formation of micelles is a fundamental property of surfactants in solution. This process is
concentration-dependent and represents a key mechanism for the solubilization of hydrophobic
substances in aqueous media.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of Oleyltrimethylammonium Chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076510#oleyltrimethylammonium-chloride-physical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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